2-(4-chlorophenyl)-N-(2-isopropoxyphenyl)acetamide

• Molecular Formula: C17H18ClNO2
• Molecular Weight: 303.8 g/mol
• IUPAC Name: 2-(4-chlorophenyl)-N-(2-propan-2-yloxyphenyl)acetamide
• InChI: InChI=1S/C17H18ClNO2/c1-12(2)21-16-6-4-3-5-15(16)19-17(20)11-13-7-9-14(18)10-8-13/h3-10,12H,11H2,1-2H3,(H,19,20)
• InChI Key: FNZUXYIULVHTIC-UHFFFAOYSA-N
• SMILES: CC(C)OC1=CC=CC=C1NC(=O)CC2=CC=C(C=C2)Cl

Description

2-(4-chlorophenyl)-N-(2-isopropoxyphenyl)acetamide is a chemical compound that belongs to the class of organic compounds known as acetanilides. It is also known by the name of Etodolac, which is a nonsteroidal anti-inflammatory drug (NSAID) used for the treatment of pain and inflammation.

Mechanism of Action

The mechanism of action of 2-(4-chlorophenyl)-N-(2-isopropoxyphenyl)acetamide involves the inhibition of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins. Prostaglandins are inflammatory mediators that cause pain, fever, and inflammation. By inhibiting COX enzymes, 2-(4-chlorophenyl)-N-(2-isopropoxyphenyl)acetamide reduces the production of prostaglandins, thereby reducing pain, fever, and inflammation.
Biochemical and Physiological Effects:
2-(4-chlorophenyl)-N-(2-isopropoxyphenyl)acetamide has been shown to have anti-inflammatory, analgesic, and antipyretic effects. The compound has also been shown to have antioxidant properties, which may contribute to its potential use in the treatment of cancer and Alzheimer's disease. However, the compound may also have adverse effects on the gastrointestinal tract, liver, and kidneys.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(4-chlorophenyl)-N-(2-isopropoxyphenyl)acetamide in lab experiments include its availability, low cost, and well-established mechanism of action. However, the compound may have limitations in terms of its specificity and selectivity for COX enzymes, which may affect the interpretation of experimental results.

Future Directions

For research on 2-(4-chlorophenyl)-N-(2-isopropoxyphenyl)acetamide include the development of more selective COX inhibitors with fewer adverse effects. The compound may also be studied for its potential use in the treatment of other inflammatory conditions, such as asthma and inflammatory bowel disease. Additionally, the compound may be studied for its potential use in combination with other drugs for the treatment of cancer and Alzheimer's disease.

Synthesis Methods

The synthesis of 2-(4-chlorophenyl)-N-(2-isopropoxyphenyl)acetamide involves the reaction between 4-chlorobenzoic acid and 2-isopropoxyaniline in the presence of acetic anhydride and sulfuric acid. The reaction results in the formation of 2-(4-chlorophenyl)-N-(2-isopropoxyphenyl)acetamide as a white crystalline solid.

Scientific Research Applications

2-(4-chlorophenyl)-N-(2-isopropoxyphenyl)acetamide has been extensively studied for its anti-inflammatory, analgesic, and antipyretic properties. It is commonly used for the treatment of osteoarthritis, rheumatoid arthritis, and other inflammatory conditions. The compound has also been studied for its potential use in the treatment of cancer and Alzheimer's disease.